Cas no 623551-18-8 ( )

• Product Name: &nbsp
• CAS No: 623551-18-8
• MF: C₁₉H₂₀N₄O₄S
• MW: 400.451502799988
• CID: 870580
• Update Time: 2026-04-29

  Chemical and Physical Properties

Names and Identifiers

• {5-[(4-ACETYLAMINO-PHENYLAMINO)-METHYLENE]-3-ETHYL-4-OXO-THIAZOLIDIN-2-YLIDENE}-CYANO-ACETIC ACID ETHYL ESTER
• ethyl 2-[5-[(4-acetamidoanilino)methylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetate
• Acetic ac<wbr>
• LogP
• &nbsp;

Computed Properties

• Exact Mass: 400.1207
• Monoisotopic Mass: 400.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Density: 1.416
• Boiling Point: 618.668°C at 760 mmHg
• Flash Point: 327.959°C
• Refractive Index: 1.699
• PSA: 111.53